Cas no 72569-08-5 (Propanoic acid, 2,2-dimethyl-, 3,4-dimethylphenyl ester)

• Product name: Propanoic acid, 2,2-dimethyl-, 3,4-dimethylphenyl ester
• CAS No: 72569-08-5
• MF: C₁₃H₁₈O₂
• MW: 206.281
• CID: 4490210
• PubChem ID: 733885

Propanoic acid, 2,2-dimethyl-, 3,4-dimethylphenyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2,2-dimethyl-, 3,4-dimethylphenyl ester
• AKOS002258668
• STL479664
• SCHEMBL13500544
• OIEUONABFJIQJG-UHFFFAOYSA-N
• 72569-08-5
• 3,4-dimethylphenyl pivalate
• 3,4-dimethylphenyl 2,2-dimethylpropanoate
• HMS1594K11
• Pivalic acid, 3,4-dimethylphenyl ester

• Inchi： InChI=1S/C13H18O2/c1-9-6-7-11(8-10(9)2)15-12(14)13(3,4)5/h6-8H,1-5H3
• InChI Key： OIEUONABFJIQJG-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 206.130679813Da
• Monoisotopic Mass: 206.130679813Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų